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Compound of Interest

Compound Name: Diethyl 5-bromoisophthalate

Cat. No.: B180653 Get Quote

Diethyl 5-bromoisophthalate (CAS No. 127437-29-0) is an aromatic dicarboxylate ester. Its

structure is distinguished by a benzene ring substituted with two ethyl ester groups at positions

1 and 3, and a bromine atom at position 5. This specific arrangement of functional groups—two

modifiable esters and a reactive bromine atom—makes it an exceptionally versatile building

block in organic synthesis.

The bromine atom serves as an excellent leaving group, making the molecule amenable to a

variety of cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Sonogashira couplings,

which are fundamental for constructing complex molecular architectures. Concurrently, the

diethyl ester groups can be hydrolyzed to the corresponding carboxylic acid or converted into

amides, enabling further functionalization.

Below is a diagram illustrating the chemical structure of Diethyl 5-bromoisophthalate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b180653?utm_src=pdf-interest
https://www.benchchem.com/product/b180653?utm_src=pdf-body
https://www.benchchem.com/product/b180653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants & Catalyst
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b180653?utm_src=pdf-body-img
https://www.benchchem.com/product/b180653#diethyl-5-bromoisophthalate-cas-number
https://www.benchchem.com/product/b180653#diethyl-5-bromoisophthalate-cas-number
https://www.benchchem.com/product/b180653#diethyl-5-bromoisophthalate-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b180653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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